97-60-9

N-(2-Hydroxy-5-nitrophenyl)acetamide

In Stock

• CAS RN:
• 97-60-9

• Formula:
• C8H8N2O4

• InChI:
• InChI=1S/C8H8N2O4/c1-5(11)9-7-4-6(10(13)14)2-3-8(7)12/h2-4,12H,1H3,(H,9,11)

• InChIKey:
• GFHYFPARONGSCD-UHFFFAOYSA-N

• N-(2-Hydroxy-5-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C8H8N2O4 and its molecular weight is 196.16 g/mol. The purity is usually 95%.

3,5-Dimethoxy-4-hydroxybenzoic acid chloride

In Stock

• CAS RN:
• 50597-60-9

• Formula:
• C9H9ClO4

• InChI:
• InChI=1S/C9H9ClO4/c1-13-6-3-5(9(10)12)4-7(14-2)8(6)11/h3-4,11H,1-2H3

• InChIKey:
• KQMFVBABPYFGIG-UHFFFAOYSA-N

• 3,5-Dimethoxy-4-hydroxybenzoic acid chloride is a useful research compound. Its molecular formula is C9H9ClO4 and its molecular weight is 216.62. The purity is usually 95%.

Methyl 2-amino-2-(4-hydroxyphenyl)acetate hydrochloride

In Stock

• CAS RN:
• 68697-60-9

• Formula:
• C9H12ClNO3

• InChI:
• InChI=1S/C9H11NO3.ClH/c1-13-9(12)8(10)6-2-4-7(11)5-3-6;/h2-5,8,11H,10H2,1H3;1H

• InChIKey:
• UYCKVJUNDXPDJH-UHFFFAOYSA-N

• Methyl 2-amino-2-(4-hydroxyphenyl)acetate hydrochloride is a useful research compound. Its molecular formula is C9H12ClNO3 and its molecular weight is 217.65. The purity is usually 95%.

4-(Isocyanatomethyl)pyridine

• CAS RN:
• 76197-60-9

• Formula:
• C7H6N2O

• InChI:
• InChI=1S/C7H6N2O/c10-6-9-5-7-1-3-8-4-2-7/h1-4H,5H2

• InChIKey:
• AWWXLHFEKXSOON-UHFFFAOYSA-N

• 4-(Isocyanatomethyl)pyridine is a useful research compound. Its molecular formula is C7H6N2O and its molecular weight is 134.14 g/mol. The purity is usually 95%.

3-Chloroisatoic anhydride

In Stock

• CAS RN:
• 63497-60-9

• Formula:
• C8H4ClNO3

• InChI:
• InChI=1S/C8H4ClNO3/c9-5-3-1-2-4-6(5)10-8(12)13-7(4)11/h1-3H,(H,10,12)

• InChIKey:
• ORYNBDLURYDZFM-UHFFFAOYSA-N

• 3-Chloroisatoic anhydride is a useful research compound. Its molecular formula is C8H4ClNO3 and its molecular weight is 197.57 g/mol. The purity is usually 95%.

4-(2,5-dimethylbenzyl)-1-thioxo-3-(o-tolyl)-1H-thiazolo[3,4-a]quinazolin-5(4H)-one

In Stock

• CAS RN:
• 872197-60-9

• Formula:
• C26H22N2OS2

• InChI:
• InChI=1S/C26H22N2OS2/c1-16-12-13-17(2)19(14-16)15-27-24-23(20-9-5-4-8-18(20)3)31-26(30)28(24)22-11-7-6-10-21(22)25(27)29/h4-14H,15H2,1-3H3

• 4-(2,5-dimethylbenzyl)-1-thioxo-3-(o-tolyl)-1H-thiazolo[3,4-a]quinazolin-5(4H)-one is a useful research compound. Its molecular formula is C26H22N2OS2 and its molecular weight is 442.6. The purity is usually 95%.

Fmoc-L-2-Amino-4-bromo-4-pentenoic acid

In Stock

• CAS RN:
• 220497-60-9

• Formula:
• C20H18BrNO4

• InChI:
• InChI=1S/C20H18BrNO4/c1-12(21)10-18(19(23)24)22-20(25)26-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,1,10-11H2,(H,22,25)(H,23,24)/t18-/m0/s1

• InChIKey:
• BYQROHMHEGJMPD-SFHVURJKSA-N

• Fmoc-L-2-Amino-4-bromo-4-pentenoic acid is a useful research compound. Its molecular formula is C20H18BrNO4 and its molecular weight is 416.3 g/mol. The purity is usually 95%.

1-[4-(4-Fluorophenyl)piperazin-1-yl]-2-indol-1-ylethanone

In Stock

• CAS RN:
• 754997-60-9

• Formula:
• C20H20FN3O

• InChI:
• InChI=1S/C20H20FN3O/c21-17-5-7-18(8-6-17)22-11-13-23(14-12-22)20(25)15-24-10-9-16-3-1-2-4-19(16)24/h1-10H,11-15H2

• InChIKey:
• KBWJQXSESMNCNK-UHFFFAOYSA-N

• 1-[4-(4-Fluorophenyl)piperazin-1-yl]-2-indol-1-ylethanone is a useful research compound. Its molecular formula is C20H20FN3O and its molecular weight is 337.398. The purity is usually 95%.

N-(4-amino-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide

In Stock

• CAS RN:
• 872597-60-9

• Formula:
• C22H20ClN5O3S

• InChI:
• InChI=1S/C22H20ClN5O3S/c23-15-9-7-14(8-10-15)20(30)25-18-19(24)26-22(27-21(18)31)32-12-17(29)28-11-3-5-13-4-1-2-6-16(13)28/h1-2,4,6-10H,3,5,11-12H2,(H,25,30)(H3,24,26,27,31)

• InChIKey:
• AUFYBUNWUCNESU-UHFFFAOYSA-N

• N-(4-amino-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide is a useful research compound. Its molecular formula is C22H20ClN5O3S and its molecular weight is 469.94. The purity is usually 95%.

Methyl 2-((N-(4-((6,7-dimethoxy-3,4-dihydroisoquinolyl)methyl)phenyl)carbamoyl)amino)benzoate

In Stock

• CAS RN:
• 1022597-60-9

• Formula:
• C27H27N3O5

• InChI:
• InChI=1S/C27H27N3O5/c1-33-24-15-18-12-13-28-23(21(18)16-25(24)34-2)14-17-8-10-19(11-9-17)29-27(32)30-22-7-5-4-6-20(22)26(31)35-3/h4-11,15-16H,12-14H2,1-3H3,(H2,29,30,32)

• InChIKey:
• LKWKMFWDCXTMST-UHFFFAOYSA-N

• Methyl 2-((N-(4-((6,7-dimethoxy-3,4-dihydroisoquinolyl)methyl)phenyl)carbamoyl)amino)benzoate is a useful research compound. Its molecular formula is C27H27N3O5 and its molecular weight is 473.529. The purity is usually 95%.

7,3',4'-Trihydroxy-3-benzyl-2H-chromene

In Stock

• CAS RN:
• 1111897-60-9

• Formula:
• C16H14O4

• InChI:
• InChI=1S/C16H14O4/c17-13-3-2-12-6-11(9-20-16(12)8-13)5-10-1-4-14(18)15(19)7-10/h1-4,6-8,17-19H,5,9H2

• InChIKey:
• HPLBTDJMPUFEPF-UHFFFAOYSA-N

• 7,3',4'-Trihydroxy-3-benzyl-2H-chromene is a useful research compound. Its molecular formula is C16H14O4 and its molecular weight is 270.28 g/mol. The purity is usually 95%.

5-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine

In Stock

• CAS RN:
• 1174297-60-9

• Formula:
• C8H9ClN2

• InChI:
• InChI=1S/C8H9ClN2/c9-7-3-5-11-8-6(7)2-1-4-10-8/h3,5H,1-2,4H2,(H,10,11)

• InChIKey:
• DRWCZXDPDAMGQK-UHFFFAOYSA-N

• 5-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine is a useful research compound. Its molecular formula is C8H9ClN2 and its molecular weight is 168.62. The purity is usually 95%.

N-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-1,3-benzothiazole-6-carboxamide

Usually In Stock

• CAS RN:
• 2379997-60-9

• Formula:
• C18H14N2O3S2

• InChI:
• InChI=1S/C18H14N2O3S2/c21-14(17-7-12(9-24-17)15-2-1-5-23-15)8-19-18(22)11-3-4-13-16(6-11)25-10-20-13/h1-7,9-10,14,21H,8H2,(H,19,22)

• InChIKey:
• XYOYQARPLRVYNN-UHFFFAOYSA-N

• N-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-1,3-benzothiazole-6-carboxamide is a useful research compound. Its molecular formula is C18H14N2O3S2 and its molecular weight is 370.44. The purity is usually 95%.

4-(4-bromo-2-fluorophenyl)-1-methyl-1H-1,2,4-triazol-5(4H)-one

In Stock

• CAS RN:
• 1632497-60-9

• Formula:
• C9H7BrFN3O

• InChI:
• InChI=1S/C9H7BrFN3O/c1-13-9(15)14(5-12-13)8-3-2-6(10)4-7(8)11/h2-5H,1H3

• InChIKey:
• ZBMCLMMIXWGHHL-UHFFFAOYSA-N

• 4-(4-bromo-2-fluorophenyl)-1-methyl-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C9H7BrFN3O and its molecular weight is 272.07 g/mol. The purity is usually 95%.